1-(Quinolin-2-YL)ethanone
Overview
Description
Synthesis Analysis
The synthesis of various quinoline derivatives has been a subject of interest due to their biological activities. For instance, ethyl 2-(ethoxyphosphono)-1-cyano-2-(substituted tetrazolo[1,5-a]quinolin-4-yl)ethanoate derivatives were synthesized, with their structures confirmed by spectral data and elemental analysis . Similarly, an iron-catalyzed protocol was developed for the synthesis of pyrrolo[1,2-a]quinoxalines from 1-(N-arylpyrrol-2-yl)ethanone O-acetyl oximes . A Pd(ii)-catalyzed synthesis of quinolin-2(1H)-ones from quinoline N-oxides using azodicarboxylates was also reported, highlighting a reaction that proceeds under mild conditions . Additionally, a sequential multi-component reaction was utilized to synthesize aryl(thieno[2,3-b]quinolin-2-yl)methanone derivatives with excellent yields . These methods demonstrate the versatility and innovation in the synthesis of quinoline-related compounds.
Molecular Structure Analysis
The molecular structures of the synthesized quinoline derivatives were characterized using various spectroscopic techniques. Infrared (IR), proton nuclear magnetic resonance (1H NMR), carbon-13 nuclear magnetic resonance (13C NMR), phosphorus-31 nuclear magnetic resonance (31P NMR), and mass spectrometry were employed to elucidate the structures of the new compounds . X-ray crystallography provided detailed structural information for 1,2-bis(8'-quinolinyl)ethyne and its rearranged oxidation product, revealing the coplanar arrangement of the polycyclic ring systems .
Chemical Reactions Analysis
The chemical reactivity of quinoline derivatives is highlighted by the various reactions they undergo. The iron-catalyzed intramolecular C(sp(2))-N cyclization and the Pd(ii)-catalyzed synthesis involving azodicarboxylates are examples of reactions leading to complex quinoline structures. The multi-component reaction used to synthesize aryl(thieno[2,3-b]quinolin-2-yl)methanone derivatives further illustrates the reactivity of these compounds .
Physical and Chemical Properties Analysis
The physical and chemical properties of quinoline derivatives are closely related to their molecular structure and have significant implications for their biological activity. For example, the antimicrobial activities of the synthesized ethyl 2-(ethoxyphosphono)-1-cyano-2-(substituted tetrazolo[1,5-a]quinolin-4-yl)ethanoate derivatives were investigated, showing significant antibacterial and antifungal activity . The antiproliferative evaluation of 4-anilinofuro[2,3-b]quinoline derivatives against various cancer cell lines revealed potent activity, with one compound inducing cell-cycle arrest and cell death . The antibacterial activity of various substituted 1-(5-(2-tolyloxyquinolin-3-yl)-2-(pyridin-4-yl)-1,3,4-oxadiazol-3(2H)-yl)ethanones was also screened, with several compounds showing potential activity . These studies underscore the importance of the physical and chemical properties of quinoline derivatives in their biological applications.
Scientific Research Applications
Anticancer Properties: 1-(Quinolin-2-YL)ethanone derivatives show significant antiproliferative activity against various cancer cell lines. One such derivative, 1-[4-(3H-pyrrolo[3,2-f]quinolin-9-ylamino)-phenyl]-ethanone hydrochloride, demonstrated high antiproliferative activity by forming an intercalative complex with DNA, inhibiting DNA topoisomerase II, and blocking the cell cycle in the G(2)/M phase. It is also suggested to induce cell death by apoptosis (Via et al., 2008).
Catalytic Behavior in Polymerization: Derivatives of this compound have been used in the synthesis of iron and cobalt complexes. These complexes exhibited good catalytic activities for ethylene reactivity, including oligomerization and polymerization (Sun et al., 2007).
Antimicrobial Activity: Certain derivatives, like substituted 1,2,3-triazoles containing the this compound moiety, have shown antimicrobial properties. These compounds were screened for antimicrobial activity, providing insights into potential uses in battling infections (Holla et al., 2005).
G-protein-coupled Estrogen Receptor Agonist: G-1, a compound related to this compound, acts as an agonist for the G-protein-coupled estrogen receptor. It has been shown to suppress ovarian cancer cell proliferation by blocking tubulin polymerization (Wang et al., 2013).
Corrosion Inhibitors: Quinoxalin-6-yl derivatives of this compound have been investigated as corrosion inhibitors for mild steel in hydrochloric acid, highlighting their potential in industrial applications (Olasunkanmi et al., 2015).
Synthesis of Novel Medicinal Compounds: The chemical synthesis of various derivatives of this compound has led to the discovery of new medicinal compounds with potential therapeutic applications, including anti-Alzheimer's agents (Naik et al., 2022).
Safety and Hazards
1-(Quinolin-2-YL)ethanone is harmful if swallowed and causes skin irritation. It may also cause serious eye irritation and respiratory irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapours/spray, using only outdoors or in a well-ventilated area, and wearing protective gloves/clothing/eye protection/face protection .
Mechanism of Action
Target of Action
1-(Quinolin-2-YL)ethanone is a derivative of quinoline, a heterocyclic compound that has been widely studied for its versatile applications in the fields of industrial and synthetic organic chemistry . Quinoline is a vital scaffold for leads in drug discovery and plays a major role in the field of medicinal chemistry . .
Mode of Action
Quinoline derivatives have been known to interact with various biological targets, leading to changes in cellular processes .
Biochemical Pathways
Quinoline and its derivatives have been known to affect various biochemical pathways due to their wide range of biological and pharmaceutical activities .
Pharmacokinetics
The compound’s molecular weight is 1712 , which could potentially influence its bioavailability.
Result of Action
Quinoline and its derivatives have been known to exhibit various biological and pharmaceutical activities .
Action Environment
It is recommended to store the compound in a sealed, dry environment at 2-8°c .
Biochemical Analysis
Biochemical Properties
It is known that it is used in the stereoselective preparation of benzoxazolylhydrazones via condensation of hydrazinobenzoxazoles with heteroaryl ketones
Molecular Mechanism
It is known to be involved in the synthesis of biologically and pharmaceutically active quinoline and its analogues
properties
IUPAC Name |
1-quinolin-2-ylethanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9NO/c1-8(13)10-7-6-9-4-2-3-5-11(9)12-10/h2-7H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCCQXCFFHYCLEC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=NC2=CC=CC=C2C=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00312539 | |
Record name | 1-(QUINOLIN-2-YL)ETHANONE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00312539 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1011-47-8 | |
Record name | 2-Acetylquinoline | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1011-47-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | NSC 256937 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001011478 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1011-47-8 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=256937 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-(QUINOLIN-2-YL)ETHANONE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00312539 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(quinolin-2-yl)ethan-1-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the crystal structure of 1-(Quinolin-2-yl)ethanone?
A1: this compound crystallizes with four independent molecules in the asymmetric unit []. The formyl group in each molecule is coplanar with the attached quinoline ring system. The independent molecules exist as two pseudo-inversion-related pairs. Each set of these molecules forms sheets parallel to the ac plane which are alternately stacked along the b axis. The crystal packing is stabilized by C–H···O intermolecular hydrogen-bonding interactions [].
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